Cas no 96631-85-5 (Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI))

• Product Name: Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI)
• CAS No: 96631-85-5
• Molecular Formula: C₉H₅N₃O₄
• Molecular Weight: 219.153701543808
• CID: 5667543

Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI) Properties

Names and Identifiers

• Benzonitrile, 2-nitro-3-(2-nitroethenyl)-, (E)- (9CI)

• InChIKey： ASSSAGBBLLSSPX-SNAWJCMRSA-N
• Inchi： 1S/C9H5N3O4/c10-6-8-3-1-2-7(4-5-11(13)14)9(8)12(15)16/h1-5H/b5-4+
• SMILES： C(#N)C1=CC=CC(/C=C/[N+]([O-])=O)=C1[N+]([O-])=O

Experimental Properties

• Boiling Point: 438.1±45.0 °C(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)